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Compound of Interest

Compound Name: 4-Hexenal

Cat. No.: B1599302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 4-hexenal as a versatile intermediate in organic synthesis. 4-Hexenal, a C6 unsaturated

aldehyde, serves as a valuable building block for the construction of more complex molecular

architectures, finding applications in the synthesis of natural products, pharmaceuticals, and

fragrance compounds. Its bifunctional nature, possessing both an aldehyde and a carbon-

carbon double bond, allows for a diverse range of chemical transformations.

Physicochemical Properties of 4-Hexenal
A summary of the key physicochemical properties of (Z)-4-Hexenal and (E)-4-Hexenal is
presented in Table 1. This data is essential for its proper handling, application, and analysis in a

laboratory setting.
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Property (Z)-4-Hexenal (E)-4-Hexenal Reference(s)

Molecular Formula C₆H₁₀O C₆H₁₀O [1]

Molar Mass 98.14 g/mol 98.14 g/mol [1]

Appearance
Colorless to pale

yellow liquid
Colorless liquid [1]

Odor Green, grassy Green, vegetable [1]

Boiling Point
73-75 °C @ 100

mmHg

73-75 °C @ 100

mmHg
[2]

Specific Gravity 0.958-0.971 @ 25 °C 0.824-0.832 [2]

Refractive Index 1.428-1.432 @ 20 °C 1.417-1.424 [2]

Synthesis of 4-Hexenal
While 4-hexenal is commercially available, it can also be synthesized in the laboratory. A

common method for preparing (Z)-4-hexenal is through a Z-selective Wittig reaction.[3] The

general workflow for this synthesis is outlined below.
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Workflow for the Synthesis of (Z)-4-Hexenal via Wittig Reaction.

A detailed protocol for this synthesis is provided in the Experimental Protocols section.

Applications of 4-Hexenal as a Synthetic
Intermediate
The reactivity of 4-hexenal at both the aldehyde and the alkene functionalities makes it a

versatile precursor for a variety of important organic transformations.

Wittig Reaction for Diene Synthesis
The aldehyde group of 4-hexenal can readily undergo a Wittig reaction with a variety of

phosphorus ylides to generate 1,3-dienes with control over the geometry of the newly formed
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double bond. This is a powerful method for extending the carbon chain and introducing further

unsaturation.[4]

Reaction Scheme:``` 4-Hexenal + Ph₃P=CHR → 1,3-Heptadiene derivative + Ph₃P=O

General Workflow for the Wittig Reaction of 4-Hexenal.

Aldol Condensation for Carbon-Carbon Bond Formation
The α-protons of 4-hexenal are acidic and can be removed by a base to form an enolate,

which can then act as a nucleophile in an aldol condensation with another carbonyl compound,

such as acetone. [5][6]This reaction is fundamental for constructing larger carbon skeletons.

Reaction Scheme:

The general mechanism for a base-catalyzed aldol condensation involving 4-hexenal is
illustrated below.
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Mechanism of Aldol Condensation with 4-Hexenal.

Grignard Reaction for Alcohol Synthesis
The electrophilic carbonyl carbon of 4-hexenal is susceptible to nucleophilic attack by Grignard

reagents (organomagnesium halides). This reaction is a classic and highly effective method for

the synthesis of secondary alcohols. [7][8] Reaction Scheme:``` 4-Hexenal + R-MgX → (after

acidic workup) → Secondary Alcohol

α,β-Unsaturated Ketone + Nu⁻ → 1,5-Dicarbonyl Compound
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Simplified Biosynthetic Pathway Leading to Hexenals and Jasmonates.

Conclusion
4-Hexenal is a readily accessible and highly useful C6 building block in organic synthesis. Its

aldehyde and alkene functionalities provide two reactive handles for a variety of

transformations, including carbon-carbon bond-forming reactions and functional group

interconversions. The protocols and application notes provided herein offer a guide for

researchers to effectively utilize 4-hexenal as an intermediate in the synthesis of a wide range

of target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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